CID 71351892
Description
However, the evidence includes discussions of other compounds with analogous identifiers (e.g., oscillatoxin derivatives, betulin-based inhibitors) and methodologies involving collision-induced dissociation (CID), a mass spectrometry technique. For clarity, this article will focus on structurally or functionally related compounds and analytical techniques referenced in the evidence, highlighting comparative frameworks that could apply to CID 71351892 if its properties align with these examples.
Properties
CAS No. |
12594-96-6 |
|---|---|
Molecular Formula |
PbPt3 |
Molecular Weight |
792 g/mol |
InChI |
InChI=1S/Pb.3Pt |
InChI Key |
PDSPKWQLUNSAFA-UHFFFAOYSA-N |
Canonical SMILES |
[Pt].[Pt].[Pt].[Pb] |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 71351892 involves specific synthetic routes and reaction conditions. The synthesis typically includes the following steps:
Dissolution of Organic Amine: Organic amine is dissolved in a suitable solvent.
Addition of Dianhydride: Dianhydride is added to the solution, followed by stirring and dissolution.
Reaction: The mixture is allowed to react under controlled conditions to form the desired compound.
Industrial production methods may involve scaling up these laboratory procedures to produce larger quantities of the compound efficiently.
Chemical Reactions Analysis
CID 71351892 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents under specific conditions.
Reduction: Reduction reactions can be carried out using reducing agents to modify the compound’s structure.
Substitution: Substitution reactions involve replacing one functional group with another, often using specific reagents and catalysts.
Common reagents and conditions used in these reactions include acids, bases, solvents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
CID 71351892 has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in various chemical reactions and synthesis processes.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its therapeutic potential in treating certain medical conditions.
Industry: Utilized in the production of materials and chemicals with specific properties
Mechanism of Action
The mechanism of action of CID 71351892 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, leading to changes in their structure and function. This interaction can activate or inhibit specific pathways, resulting in the desired biological or chemical effects .
Comparison with Similar Compounds
Unresolved Questions :
- The absence of this compound in the evidence precludes direct analysis. Structural data, synthetic pathways, and bioactivity assays are needed for meaningful comparison.
- Methodological insights from suggest that combining CID with HCD could resolve fragmentation challenges for structurally complex analogs .
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